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Compound of Interest

Compound Name: H-His-NH2.2HCl

Cat. No.: B613043 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the proper handling,

personal protective equipment (PPE), and disposal of H-His-NH2.2HCl (L-Histidinamide

dihydrochloride). Adherence to these protocols is critical to mitigate risks and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Based on the potential for skin, eye, and respiratory irritation, the following personal protective

equipment is mandatory when handling H-His-NH2.2HCl.

PPE Category Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a face shield where

splashing is a risk.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and full-length pants.

Respiratory Protection

In case of insufficient ventilation or when

handling large quantities, a NIOSH-approved

respirator may be necessary.

Hand Protection
Disposable nitrile gloves are recommended.

Change gloves immediately if contaminated.
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Experimental Workflow and Safety Procedures
The following diagram outlines the standard operating procedure for safely handling H-His-
NH2.2HCl from reception to disposal. Following these steps systematically will minimize

exposure and contamination.
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Workflow for Safe Handling of H-His-NH2.2HCl
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Caption: Standard operating procedure for H-His-NH2.2HCl.
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Detailed Protocols
Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. Store H-
His-NH2.2HCl in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep the container tightly closed.

Handling and Preparation: Always handle H-His-NH2.2HCl in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust or aerosols. Avoid direct contact

with skin and eyes by wearing the recommended PPE. When preparing solutions, slowly add

the solid to the solvent to prevent splashing.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.

Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE, cover

the spill with an inert absorbent material. Collect the material into a suitable container for

disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan: Dispose of H-His-NH2.2HCl and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways. Unused material should be disposed of as hazardous waste.

Contaminated labware and PPE should also be disposed of as hazardous waste.

To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
H-His-NH2.2HCl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613043#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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